Cas no 13095-73-3 (4-sulfanylbutanoic acid)

• Product Name: 4-sulfanylbutanoic acid
• CAS No: 13095-73-3
• Molecular Formula: C₄H₈O₂S
• Molecular Weight: 120.17012
• MDL: MFCD00053842
• CID: 181069
• PubChem ID: 25700

4-sulfanylbutanoic acid Properties

Names and Identifiers

• Butanoic acid,4-mercapto-
• 4-MERCAPTOBUTYRIC ACID
• 4-Mercaptobutyric Ac
• 4-sulfanylbutanoic acid
• 3-mercaptomethyl propionic acid
• 4-mercaptobutanoic acid
• 4-Thiobutyric Acid
• Butanoic acid,4-mercapto
• BUTYRIC ACID,4-MERCAPTO
• EINECS 236-013-5
• GMBA
• 4-mercapto-butyricaci
• 4-mercapto-butanoicaci
• gamma-mercaptobutyricacid
• 4-mercaptobutyric acid AldrichCPR
• 4-Mercaptobutyric Acid Tech Grade
• Butanoic acid, 4-Mercapto-
• NS00024137
• Z147642510
• BDBM50311532
• AM20080221
• J-005910
• DTRIDVOOPAQEEL-UHFFFAOYSA-N
• 4-mercaptobutyric acid, AldrichCPR
• 4-sulfanylbutyric acid
• BUTYRIC ACID, 4-MERCAPTO-
• MFCD00053842
• gamma-mercaptobutanoic acid
• 13095-73-3
• C21736
• EN300-22354
• A858156
• F20547
• 4-Mercaptobutanoicacid
• delta-Mercaptobutyricacid
• 4-Mercaptobutyric acid, technical grade
• SCHEMBL37529
• AKOS009075879
• gamma-Mercaptobutyric acid
• 4-03-00-00777 (Beilstein Handbook Reference)
• gamma-sulfanylbutyric acid
• FT-0671084
• DISCONTINUED. Please see S644825
• BRN 0773863
• CHEBI:138400
• CHEMBL1076479
• FS-5441
• DTXSID5065350
• DB-263149
• DB-229165

• MDL： MFCD00053842
• InChIKey： DTRIDVOOPAQEEL-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H8O2S/c5-4(6)2-1-3-7/h7H,1-3H2,(H,5,6)
• SMILES： C(CC(=O)O)CS

Computed Properties

• Exact Mass: 120.024501g/mol
• Surface Charge: 0
• XLogP3: 0.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 120.024501g/mol
• Monoisotopic Mass: 120.024501g/mol
• Topological Polar Surface Area: 38.3Ų
• Heavy Atom Count: 7
• Complexity: 62.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.78100
• PSA: 76.10000
• Boiling Point: 128-129°C @11mm
• Flash Point: 112.6°C
• Density: 1.164

4-sulfanylbutanoic acid Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： 26
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3334
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Risk Phrases： 36/38
• Signal Word：Warning

4-sulfanylbutanoic acid Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids